Cas no 1627722-90-0 (methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate)

• Product Name: methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate
• CAS No: 1627722-90-0
• MF: C₁₇H₂₀BNO₄
• MW: 313.156004905701
• MDL: MFCD29056883
• CID: 3165088
• Update Time: 2025-06-15

methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate
• AK187845
• 8-Quinolinecarboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate

• MDL： MFCD29056883
• Inchi： 1S/C17H20BNO4/c1-16(2)17(3,4)23-18(22-16)13-9-8-12(15(20)21-5)14-11(13)7-6-10-19-14/h6-10H,1-5H3
• InChI Key： UMWQESYBUOYDQT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C(=O)OC)C3C2=CC=CN=3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Topological Polar Surface Area: 57.6

methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate

Methyl 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate (CAS No. 1627722-90-0): An Overview

Methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate (CAS No. 1627722-90-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as a boronic ester derivative of quinoline, plays a crucial role in various chemical reactions and biological applications. Its unique structure and reactivity make it an essential building block for the synthesis of complex molecules and pharmaceuticals.

The quinoline core of this compound is a well-known heterocyclic aromatic structure that exhibits a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. The tetramethyl-1,3,2-dioxaborolan-2-yl group attached to the quinoline ring is a key feature that enhances its reactivity in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and drug candidates.

Recent studies have highlighted the potential of methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug discovery, methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate has been utilized in the development of fluorescent probes for biological imaging. The quinoline moiety's inherent fluorescence properties make it an ideal candidate for designing probes that can selectively target specific cellular components or biomolecules. A recent study in Chemical Communications demonstrated the use of this compound to create a highly sensitive and selective probe for detecting reactive oxygen species (ROS) in living cells.

The synthetic accessibility and functional versatility of methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate have also made it a valuable tool in academic research. Researchers at several leading institutions have employed this compound to explore new reaction pathways and develop novel synthetic methods. For example, a study published in Organic Letters described a highly efficient one-pot synthesis method for preparing this compound from readily available starting materials.

Moreover, the environmental stability and low toxicity of methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate make it suitable for large-scale production and industrial applications. Its use in pharmaceutical manufacturing processes has been optimized to ensure high yields and purity levels, making it an attractive choice for both research and commercial purposes.

In conclusion, methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-8-carboxylate (CAS No. 1627722-90-0) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical properties and broad range of applications make it an indispensable tool for researchers and chemists working on the development of new drugs and advanced materials.